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Compound of Interest

Compound Name: Disperse blue 3
CAS No.: 2475-46-9
Cat. No.: B1669014
Get Quote
. J

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of C.I. Disperse Blue 3, an
anthragquinone-based dye. The document delves into its chemical identity, physicochemical
properties, synthesis, applications, and safety profile, offering field-proven insights and detailed
protocols relevant to a scientific audience.

Core Chemical Identity and Registry Information

C.l. Disperse Blue 3, chemically classified as an aminoanthraquinone dye, is recognized for its
application in coloring synthetic materials. Its core structure features a 9,10-anthracenedione
skeleton substituted with amino groups, which act as the chromophore responsible for its
distinct blue color.

The primary Chemical Abstracts Service (CAS) registry number for Disperse Blue 3 is 2475-
46-9.[1][2][3][4] Its unambiguous IUPAC name is 1-(2-hydroxyethylamino)-4-
(methylamino)anthracene-9,10-dione.[1][4][5] This nomenclature precisely describes the
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molecular architecture, which is fundamental for understanding its chemical behavior and

interactions.

For cross-referencing across various chemical inventories and regulatory databases, a

compilation of its identifiers is provided below.

Identifier Type

Value

Authoritative Source

CAS Registry Number

2475-46-9

CAS, PubChem, ECHA[1][2]

Deprecated CAS

71486-78-7, 71807-37-9

ChemlDplus, PubChem[1]

European Chemicals Agency

EC Number 219-604-2
(ECHA)[1]
1-(2-hydroxyethylamino)-4-
IUPAC Name (methylamino)anthracene- PubChem, IUPAC[1][4][5]

9,10-dione

PubChem, Santa Cruz

Molecular Formula C17H16N203 )
Biotechnology[1][3][4]
NLXFWUZKOOWWEFD-
InChliKey PubChem[1][4]
UHFFFAOYSA-N
CNC1=C2C(=C(C=C1)NCCO)
SMILES PubChem[1][5]
C(=0)C3=CC=CC=C3C2=0
C.l. 61505, Disperse Blue K,
] PubChem, MedKoo
Synonyms Amacel Blue BNN, Celliton

Blue FFR

Biosciences[1][5]

Physicochemical and Computed Properties

The functional characteristics of Disperse Blue 3 in various applications are dictated by its

physicochemical properties. These parameters influence its solubility, stability, and interaction

with substrates and biological systems.
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Property Value Source

PubChem, Santa Cruz

Molecular Weight 296.32 g/mol _
Biotechnology[1][3]

Exact Mass 296.11609238 Da PubChem[1][4]
XLogP3-AA (LogP) 3.3 Alfa Chemistry, PubChem[1][4]
Hydrogen Bond Donor Count 3 Alfa Chemistry, PubChem[4]
Hydrogen Bond Acceptor

5 PubChem
Count
Rotatable Bond Count 4 Alfa Chemistry, PubChem[4]
Topological Polar Surface Area  78.4 A2 Alfa Chemistry, PubChem[1][4]

The LogP value of 3.3 indicates a moderate level of lipophilicity, which is consistent with its
classification as a "disperse” dye, designed to be sparingly soluble in water and suitable for
dyeing hydrophobic fibers like polyester and acetate.

Synthesis and Manufacturing Pathways

The industrial synthesis of Disperse Blue 3 typically involves the condensation of substituted
anthraquinones. The primary methods rely on nucleophilic substitution reactions on a quinizarin
(1,4-dihydroxyanthraquinone) or leuco-quinizarin backbone.[1]

Common Synthesis Routes:

o Condensation with Amines: A primary route involves the condensation of quinizarin and its
leuco form with methylamine and ethanolamine, followed by an oxidation step.[1]

» Halogen Displacement: An alternative method is the condensation of 1-bromo-4-
methylaminoanthraquinone with ethanolamine, often catalyzed by a copper salt like copper
acetate.[1]

Below is a conceptual workflow illustrating the synthesis process.
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Oxidation

Purification
(Filtration & Washing)
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1. Sample Preparation
(1-2 cm Dyed Fiber)

2. Extraction
(1 mL 50% Ag. Pyridine,
Sonication at 50°C)

3. Isolation
(Centrifuge, Collect Supernatant)

4. Analysis
(UV-Vis Spectroscopy)

Result
(Spectral Confirmation)

Click to download full resolution via product page
Caption: Workflow for extraction of Disperse Blue 3 from fibers.

Toxicology and Safety Profile

Disperse Blue 3 is classified as hazardous under the Globally Harmonized System (GHS). It is
harmful if swallowed, may cause an allergic skin reaction, and is very toxic to aquatic life. [6][7]
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Hazard Class GHS Category Hazard Statement
o H302: Harmful if
Acute Toxicity, Oral Category 4
swallowed [6]
) o H317: May cause an allergic
Skin Sensitization Category 1 ) ]
skin reaction [6]
) o H319: Causes serious eye
Serious Eye Irritation Category 2A

irritation [7]

| Aquatic Hazard, Acute | Category 1 | H400: Very toxic to aquatic life [6]]

Safe Handling and Personal Protective Equipment (PPE):

Engineering Controls: Use in a well-ventilated area or under a chemical fume hood to avoid

dust inhalation.
Personal Protective Equipment:

o Eye/Face Protection: Wear tightly fitting safety goggles. [6] * Skin Protection: Wear
chemical-impermeable gloves (e.g., nitrile) and a lab coat. [6] * Respiratory Protection: If
dust is generated, use a full-face respirator with an appropriate particulate filter. [6]*
Handling Precautions: Avoid dust formation. [6]Do not eat, drink, or smoke when using this
product. Wash hands thoroughly after handling. [6]Contaminated work clothing should not
be allowed out of the workplace. [6] Storage and Disposal:

Storage: Store in a dry, dark place at O - 4°C for the short term or -20°C for long-term
storage. [5]Keep container tightly closed.

Disposal: Dispose of contents and container to an approved waste disposal facility in
accordance with local, regional, and national regulations. [6]Avoid release to the
environment. [6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

. C.I. Disperse Blue 3 | C17H16N203 | CID 17191 - PubChem [pubchem.ncbi.nim.nih.gov]
. accustandard.com [accustandard.com]

. scbt.com [scbt.com]

. alfa-chemistry.com [alfa-chemistry.com]

. medkoo.com [medkoo.com]

. echemi.com [echemi.com]

.
~ » [6)] EaN w N -

. researchgate.net [researchgate.net]

¢ To cite this document: BenchChem. [An In-Depth Technical Guide to C.I. Disperse Blue 3].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669014/docs#an-in-depth-technical-guide-to-c-i-
disperse-blue-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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